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Compound of Interest

Compound Name: CA-074

Cat. No.: B15614256 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of the cathepsin B inhibitor, CA-074, using dimethyl sulfoxide (DMSO) as the

solvent. Adherence to this protocol will ensure the accuracy, reproducibility, and stability of the

stock solution for experimental use.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of CA-074 relevant to

the preparation of a stock solution.
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Parameter Value Reference

Chemical Name

N-[[(2S,3S)-3-

[(Propylamino)carbonyl]-2-

oxiranyl]carbonyl]-L-isoleucyl-

L-proline

[1]

Molecular Formula C₁₈H₂₉N₃O₆ [1][2][3]

Molecular Weight 383.44 g/mol [2][3]

CAS Number 134448-10-5 [1][2]

Purity ≥95-98% (HPLC) [1]

Solubility in DMSO ≥10 mg/mL (≥26 mM) [2][3][4]

Recommended Stock

Concentration
10 mM [2]

Recommended Storage -20°C or -80°C [2][3][4][5]

Stock Solution Stability
Up to 3 months at -20°C; Up to

6 months at -80°C
[4][5]

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of CA-074 in DMSO.

2.1. Materials and Equipment

CA-074 powder (solid form)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips
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Vortex mixer

Ultrasonic bath (optional)

Personal Protective Equipment (PPE): safety glasses, lab coat, nitrile gloves

2.2. Safety Precautions

Conduct all procedures in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times.

DMSO is a potent solvent that can facilitate the absorption of chemicals through the skin.

Avoid direct contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for CA-074 and DMSO before handling.

2.3. Calculation for 10 mM Stock Solution

To prepare a stock solution, use the following formula:

Mass (mg) = Desired Concentration (mM) × Final Volume (mL) × Molecular Weight ( g/mol ) ×

(1/1000)

Example Calculation for 1 mL of 10 mM Stock Solution:

Mass (mg) = 10 mM × 1 mL × 383.44 g/mol × (1/1000)

Mass (mg) = 3.83 mg

Therefore, you will need to weigh 3.83 mg of CA-074 to prepare 1 mL of a 10 mM stock

solution.

2.4. Step-by-Step Procedure

Preparation: Bring the CA-074 vial to room temperature before opening to prevent

condensation.
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Weighing: Carefully weigh the calculated amount of CA-074 powder (e.g., 3.83 mg for a 1

mL stock) and place it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube

containing the CA-074 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved.

Aiding Solubility (If Necessary): If the compound does not dissolve completely, warm the

solution at 37°C for 10 minutes and/or place it in an ultrasonic bath for a few minutes to

facilitate dissolution.[2]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, divide

the stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile microcentrifuge

tubes.

Storage: Label the aliquots clearly with the compound name, concentration, date, and your

initials. Store the aliquots at -20°C or -80°C.[4][5] Stock solutions are stable for up to 3

months at -20°C and up to 6 months at -80°C.[4][5]

Visualization
3.1. Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of the CA-074 stock solution.
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1. Weigh CA-074 Powder

2. Add Anhydrous DMSO

3. Dissolve Completely
(Vortex / Sonicate)

4. Aliquot into
Single-Use Tubes

5. Store at -20°C / -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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